Cas no 19934-12-4 (ethyl (1E)-N-[(methylcarbamoyl)oxy]ethanimidothioate)

• Product Name: ethyl (1E)-N-[(methylcarbamoyl)oxy]ethanimidothioate
• CAS No: 19934-12-4
• MF: C₆H₁₂N₂O₂S
• MW: 176.236680030823
• CID: 1389425
• PubChem ID: 9570353
• Update Time: 2025-04-20

ethyl (1E)-N-[(methylcarbamoyl)oxy]ethanimidothioate Chemical and Physical Properties

Names and Identifiers

• ethyl (1E)-N-[(methylcarbamoyl)oxy]ethanimidothioate
• ethyl (1E)-N-(methylcarbamoyloxy)ethanimidothioate
• N-((Methylcarbamoyl)oxy)thioacetimidic acid ethyl ester
• Ethanimidothioic acid, N-(((methylamino)carbonyl)oxy)-, ethyl ester
• 19934-12-4
• ACETIMIDIC ACID, N-((METHYLCARBAMOYL)OXY)THIO-, ETHYL ESTER
• AI3-27568
• BAY 78389

• Inchi： 1S/C6H12N2O2S/c1-4-11-5(2)8-10-6(9)7-3/h4H2,1-3H3,(H,7,9)/b8-5+
• InChI Key： XNOPWKPHVMIYSY-VMPITWQZSA-N
• SMILES： S(/C(/C)=N/OC(NC)=O)CC

Computed Properties

• Exact Mass: 176.06206
• Monoisotopic Mass: 176.061948
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 76

Experimental Properties

• Density: 1.143
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.506
• PSA: 50.69